Cas no 1865690-02-3 (2-Butenoic acid, 3-(2-fluorophenyl)-, (2E)-)

• Product Name: 2-Butenoic acid, 3-(2-fluorophenyl)-, (2E)-
• CAS No: 1865690-02-3
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5221100
• PubChem ID: 28791499
• Update Time: 2025-10-05

2-Butenoic acid, 3-(2-fluorophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(2-fluorophenyl)-, (2E)-

• Inchi： 1S/C10H9FO2/c1-7(6-10(12)13)8-4-2-3-5-9(8)11/h2-6H,1H3,(H,12,13)/b7-6+
• InChI Key： XXKVFOSJPHPHOZ-VOTSOKGWSA-N
• SMILES： C(O)(=O)/C=C(/C1=CC=CC=C1F)\C

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Butenoic acid, 3-(2-fluorophenyl)-, (2E)-

Compound CAS No. 1865690-02-3: 2-Butenoic Acid, 3-(2-Fluorophenyl)-(2E)-

The compound with CAS No. 1865690-02-3, commonly referred to as 2-butenoic acid, 3-(2-fluorophenyl)-(2E)-, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorophenyl group attached to a conjugated enoic acid system. The presence of the fluorine atom in the aromatic ring introduces interesting electronic properties, making this compound a subject of interest in various research domains.

Recent studies have highlighted the potential of 2-butenoic acid, 3-(2-fluorophenyl)-(2E)- in drug discovery and development. Researchers have explored its role as a lead compound for designing novel pharmaceutical agents targeting specific biological pathways. The conjugated enoic acid system is particularly valuable due to its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems.

In addition to its pharmaceutical applications, this compound has also found relevance in the field of materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials and light-emitting diodes (LEDs). The fluorine substitution enhances the molecule's stability and electron-withdrawing effects, which are desirable traits for such applications.

The synthesis of CAS No. 1865690-02-3 involves a multi-step process that typically includes Friedel-Crafts alkylation followed by oxidation and elimination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the degradation pathways of 2-butenoic acid, 3-(2-fluorophenyl)-(2E)- is critical for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolytic degradation under specific conditions, with the fluorine atom playing a role in stabilizing intermediates during the process.

In conclusion, CAS No. 1865690-02-3, or 2-butenoic acid, 3-(2-fluorophenyl)-(2E)-, stands out as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure and functional groups continue to drive innovative research efforts aimed at unlocking its full potential in both therapeutic and material-based technologies.